Cas no 6303-70-4 (3,3-dimethylhexane-2,4-dione)

• Product Name: 3,3-dimethylhexane-2,4-dione
• CAS No: 6303-70-4
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1646599
• PubChem ID: 238497
• Update Time: 2025-04-21

3,3-dimethylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylhexane-2,4-dione
• NSC42867
• DTXSID10285806
• SCHEMBL4140338
• DS-013898
• 6303-70-4
• NSC-42867

• Inchi： 1S/C8H14O2/c1-5-7(10)8(3,4)6(2)9/h5H2,1-4H3
• InChI Key： XAONNFGJDVVIIN-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C(C)=O)(C)C

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.918
• Boiling Point: 190.8°C at 760 mmHg
• Flash Point: 66.7°C
• Refractive Index: 1.419
• PSA: 34.14
• LogP: 1.58070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones